Cas no 1341790-70-2 (1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1341790-70-2
• MF: C₁₀H₆BrClN₂O₂
• MW: 301.523840427399
• CID: 6305847
• PubChem ID: 62908377
• Update Time: 2025-10-29

1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1341790-70-2
• EN300-1145791
• AKOS012204963
• 1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H6BrClN2O2/c11-6-1-2-7(12)9(5-6)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： AIHMIOWEWFYDAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)N1C=CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 299.93012g/mol
• Monoisotopic Mass: 299.93012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid

1-(5-Bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid

The compound 1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1341790-70-2) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The structure of this compound features a pyrazole ring system substituted with a bromo and chloro group on the phenyl ring, along with a carboxylic acid group at the 3-position of the pyrazole. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and ion channels. The presence of halogen atoms (bromo and chloro) in the phenyl ring enhances the molecule's electronic properties, making it more amenable to bioisosteric replacements and pharmacokinetic optimization. Additionally, the carboxylic acid group provides an opportunity for further functionalization, such as esterification or amidation, which can improve solubility and bioavailability.

One of the most promising applications of 1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid lies in its potential as a lead compound for anti-inflammatory and anticancer drug development. Researchers have demonstrated that pyrazole-containing molecules can modulate key inflammatory pathways, such as COX-2 (cyclooxygenase-2), which is a critical target for pain management and inflammation control. Furthermore, recent findings suggest that this compound exhibits selective cytotoxicity against cancer cells, potentially making it a candidate for targeted therapy.

In terms of synthesis, the preparation of 1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction efficiency and yield, making this approach more practical for large-scale production. Moreover, green chemistry principles have been integrated into the synthesis protocol to minimize environmental impact and reduce waste generation.

From an analytical standpoint, this compound has been extensively characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, stereochemistry, and solid-state packing arrangements. Such information is invaluable for understanding its physical properties and optimizing its formulation for therapeutic applications.

Another area of interest is the exploration of 1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid as a building block for constructing more complex molecular architectures. For instance, it can serve as a precursor for generating heterocyclic frameworks with enhanced bioactivity or improved pharmacokinetic profiles. This versatility underscores its importance in combinatorial chemistry and high-throughput screening campaigns.

In conclusion, 1-(5-bromo-2-chlorophenyl)-1H-pyrazole-3-carboxylic acid represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a key player in advancing drug discovery research. As ongoing studies continue to uncover new insights into its biological activity and mechanism of action, this compound is poised to make significant contributions to the field of medicinal chemistry.